Cas no 1188-02-9 (2-Methylheptanoic acid)

• Product Name: 2-Methylheptanoic acid
• CAS No: 1188-02-9
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00142944
• CID: 40982
• PubChem ID: 87573222
• Update Time: 2026-05-14

2-Methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylheptanoic acid
• 2-METHYLENANTHIC ACID
• 2-methyl-heptanoicaci
• a-Methylheptanoic acid
• FEMA 2706
• FEMA NUMBER 2706
• Heptanoic acid,2-methyl
• Methyl Heptanoic Acid
• MethylaMine
• Methylamylacetic acid
• rac-2-methyl-heptanoic acid
• racemic 2-methyl-enanthic acid
• (?à)-2-Methylheptanoic acid
• 2-Methyl heptanoic acid
• 128441-06-5
• Heptanoic acid, 2-methyl-
• 2-methyl-heptanoic acid
• Heptanoic acid, methyl-
• alpha-Methylheptanoic acid
• heptane-2-carboxylic acid
• NKBWMBRPILTCRD-UHFFFAOYSA-N
• FEMA No. 2706
• Heptanoic acid, 2-methyl-, (2S)-
• Amylmethylacetic acid
• 2-MethylheptanoicAcid
• 2 methyl heptanoic acid
• 2-Me
• Aminomethane

• MDL： MFCD00142944
• Inchi： 1S/C8H16O2/c1-3-4-5-6-7(2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• InChI Key： NKBWMBRPILTCRD-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.906
• Boiling Point: 140°C/30mmHg(lit.)
• Flash Point: >110 ºC
• Refractive Index: 1.4245-1.4265
• PSA: 37.30000
• LogP: 2.28740
• FEMA: 2706
• Solubility: Insoluble in water

2-Methylheptanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3265 8/PG III
• WGK Germany：3
• Hazard Category Code： R37/38;R41
• Safety Instruction： S26-S39-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R37/38; R41
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters